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Cat. No.: B1169156

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cyclin L1 is a key regulatory protein that partners with cyclin-dependent kinases (CDKs) to

control cell cycle progression.[1] In the silkworm, Bombyx mori, BmCyclin L1 forms a complex

with BmCDK11A/B, and the abnormal expression of these proteins has been shown to result in

cell cycle arrest and suppression of cell proliferation.[1] The BmCyclin L1 gene features a 1,254

bp coding sequence that encodes a 417-amino acid protein.[1] The development of specific

antibodies against BmCyclin L1 is crucial for elucidating its precise roles in cell cycle regulation,

protein-protein interactions, and for potential applications in related fields of study. These

application notes provide a comprehensive overview and detailed protocols for the generation

and validation of antibodies targeting BmCyclin L1.

Biological Context: The BmCyclin L1/CDK11 Pathway

BmCyclin L1 functions as a regulatory subunit for BmCDK11A and BmCDK11B.[1] The

formation of the BmCyclin L1-BmCDK11A/B complex is essential for its role in regulating the
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cell cycle.[1] This interaction has been confirmed through co-immunoprecipitation experiments

in silkworm BmNS cells.[1] Antibodies are invaluable tools for studying such pathways,

enabling researchers to perform assays like Western blotting, immunoprecipitation, and

immunofluorescence to investigate the expression, localization, and interaction of BmCyclin L1.

BmCyclin L1 Signaling

BmCyclin L1

BmCyclin L1 / BmCDK11
Complex

BmCDK11A/B

Cell Cycle Regulation
(Progression / Arrest)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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